Cas no 1782595-96-3 (3-Ethoxy-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-Ethoxy-1-methyl-1H-pyrazol-5-amine
• CAS No: 1782595-96-3
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6939404
• PubChem ID: 84076161
• Update Time: 2025-05-08

3-Ethoxy-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18418868
• 3-Ethoxy-1-methyl-1h-pyrazol-5-amine
• 1782595-96-3
• DB-204595
• 3-Ethoxy-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C6H11N3O/c1-3-10-6-4-5(7)9(2)8-6/h4H,3,7H2,1-2H3
• InChI Key： PPQYYHYNKVWIBP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 141.090211983Da
• Monoisotopic Mass: 141.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų